Cas no 1338494-77-1 (5-(2-Cyclohexyl-5-methylphenoxy)-pyrazine-2-carboxylic acid)

• Product Name: 5-(2-Cyclohexyl-5-methylphenoxy)-pyrazine-2-carboxylic acid
• CAS No: 1338494-77-1
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• MDL: MFCD20441342
• CID: 4695423
• Update Time: 2025-06-15

5-(2-Cyclohexyl-5-methylphenoxy)-pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-cyclohexyl-5-methylphenoxy)pyrazine-2-carboxylic acid
• 5-(2-Cyclohexyl-5-methylphenoxy)-pyrazine-2-carboxylic acid
• T5044
• 2-pyrazinecarboxylic acid, 5-(2-cyclohexyl-5-methylphenoxy)-

• MDL： MFCD20441342
• Inchi： 1S/C18H20N2O3/c1-12-7-8-14(13-5-3-2-4-6-13)16(9-12)23-17-11-19-15(10-20-17)18(21)22/h7-11,13H,2-6H2,1H3,(H,21,22)
• InChI Key： QRCNDJLNNRYICN-UHFFFAOYSA-N
• SMILES： O(C1C=NC(C(=O)O)=CN=1)C1=CC(C)=CC=C1C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 398
• Topological Polar Surface Area: 72.3

Additional information on 5-(2-Cyclohexyl-5-methylphenoxy)-pyrazine-2-carboxylic acid

Comprehensive Overview of 5-(2-Cyclohexyl-5-methylphenoxy)-pyrazine-2-carboxylic acid (CAS No. 1338494-77-1)

5-(2-Cyclohexyl-5-methylphenoxy)-pyrazine-2-carboxylic acid, with the CAS number 1338494-77-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including its cyclohexyl and methylphenoxy substituents, contribute to its potential as a building block for novel therapeutics and functional materials.

In recent years, the demand for highly functionalized pyrazine compounds has surged due to their role in developing targeted therapies and precision agriculture solutions. Researchers are particularly interested in the structure-activity relationship (SAR) of this compound, as its carboxylic acid moiety offers opportunities for further derivatization. The compound's molecular weight and lipophilicity make it suitable for various formulation strategies, addressing current challenges in drug delivery systems.

The synthesis of 5-(2-Cyclohexyl-5-methylphenoxy)-pyrazine-2-carboxylic acid typically involves multi-step organic reactions, with emphasis on regioselective functionalization of the pyrazine core. Modern green chemistry approaches are being explored to optimize its production, aligning with the growing focus on sustainable pharmaceutical manufacturing. Analytical characterization using HPLC, NMR, and mass spectrometry confirms the compound's high purity, which is critical for research applications.

From a therapeutic perspective, this compound shows promise in enzyme inhibition studies, particularly for targets involved in metabolic disorders and inflammatory pathways. Its structural similarity to known bioactive molecules has prompted investigations into its potential as a lead compound for new drug candidates. The pharmacokinetic properties of related pyrazine derivatives suggest favorable ADME profiles, making this compound particularly interesting for medicinal chemistry applications.

In material science, the π-conjugated system of the pyrazine ring in 1338494-77-1 offers interesting electronic properties for developing organic semiconductors and photovoltaic materials. Researchers are exploring its incorporation into molecular architectures for advanced materials with tailored optoelectronic characteristics. This aligns with current trends in renewable energy technologies and smart material development.

The compound's stability under various physiological conditions makes it suitable for in vitro and in vivo studies. Recent publications have highlighted its potential in structure-based drug design, particularly for targets where molecular recognition plays a crucial role. The growing body of research on pyrazine-containing drugs in clinical trials further underscores the importance of this chemical scaffold.

Quality control of 5-(2-Cyclohexyl-5-methylphenoxy)-pyrazine-2-carboxylic acid follows stringent GMP guidelines when produced for research purposes. The compound's spectral data and chromatographic purity are well-documented in scientific literature, providing researchers with reliable references for their work. Storage recommendations typically suggest anhydrous conditions at controlled temperatures to maintain stability.

From a commercial perspective, the market for specialty pyrazine derivatives like CAS 1338494-77-1 is expanding, driven by increasing R&D investments in personalized medicine and biopharmaceuticals. Suppliers often provide this compound with detailed technical specifications and certificates of analysis, meeting the demands of academic and industrial researchers alike.

Future research directions for this compound include exploration of its cocrystal formation potential, polymorphic behavior, and applications in combinatorial chemistry. The development of high-throughput screening methods for pyrazine-based compounds continues to open new possibilities for this molecular scaffold. As the scientific community seeks solutions for emerging health challenges, compounds like 5-(2-Cyclohexyl-5-methylphenoxy)-pyrazine-2-carboxylic acid will likely play increasingly important roles in innovative therapeutic strategies.